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Compound of Interest

Compound Name: 4-Methoxybenzo[d]isoxazole

Cat. No.: B15058450 Get Quote

For researchers, scientists, and professionals in drug development, the precise identification of

a chemical compound is the cornerstone of any rigorous scientific investigation. The Chemical

Abstracts Service (CAS) number is a unique and unambiguous identifier for a specific

substance, allowing for clear communication and reliable information retrieval. However, a

comprehensive search for the CAS number of 4-Methoxybenzo[d]isoxazole has proven to be

a challenging endeavor, revealing a scarcity of publicly available, consolidated data for this

particular isomer.

While the broader family of methoxy-substituted benzisoxazoles is documented, specific and

detailed technical information, including a dedicated CAS number for the 4-methoxy variant, is

not readily found in major chemical databases. This suggests that 4-
Methoxybenzo[d]isoxazole may be a novel or less-studied compound, with its synthesis,

properties, and biological activities yet to be extensively characterized and cataloged.

In contrast, a close structural isomer, 3-Methoxybenzo[d]isoxazole, is assigned the CAS

number 26384-74-7. The availability of this identifier allows for the retrieval of some associated

data, though a comprehensive technical guide with detailed experimental protocols and

extensive quantitative data for this compound also remains elusive in publicly accessible

literature.

The absence of a specific CAS number for 4-Methoxybenzo[d]isoxazole presents a

significant hurdle in compiling an in-depth technical guide as requested. Foundational data,

including physicochemical properties, spectroscopic data (NMR, IR, Mass Spectrometry), and
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toxicological information, are intrinsically linked to this unique identifier. Without it, any attempt

to provide detailed experimental protocols or quantitative data would be speculative and lack

the necessary scientific rigor.

The Path Forward: A Call for Characterization
The current informational landscape underscores a potential opportunity for original research.

The synthesis and thorough characterization of 4-Methoxybenzo[d]isoxazole would be a

valuable contribution to the field of medicinal chemistry. Such a study would involve:

Unambiguous Synthesis: Development and documentation of a reliable synthetic route to

produce 4-Methoxybenzo[d]isoxazole with high purity.

Structural Elucidation: Comprehensive analysis using modern spectroscopic techniques (¹H

NMR, ¹³C NMR, Mass Spectrometry, and X-ray crystallography) to definitively confirm the

structure and isomeric purity.

Physicochemical Profiling: Determination of key properties such as melting point, boiling

point, solubility, and pKa.

Biological Screening: Evaluation of its activity in relevant biological assays to explore its

potential as a lead compound in drug discovery.

Upon successful synthesis and characterization, a new CAS number could be assigned, paving

the way for its inclusion in chemical databases and facilitating further research by the scientific

community.

Alternative Focus: The Better-Defined Isomer
Given the current limitations, a detailed technical guide could be developed for the known

isomer, 3-Methoxybenzo[d]isoxazole (CAS: 26384-74-7). While still not as extensively

documented as some other heterocyclic compounds, a more substantial body of information

could potentially be collated from existing literature and patents. This would provide a valuable

resource for researchers interested in the biological activities and chemical properties of the

methoxybenzo[d]isoxazole scaffold.
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For professionals in drug development, the exploration of such closely related analogs is a

common strategy. Understanding the structure-activity relationships (SAR) between different

isomers can provide crucial insights for the design of more potent and selective drug

candidates.

In conclusion, while a comprehensive technical guide on 4-Methoxybenzo[d]isoxazole cannot

be accurately constructed at this time due to the lack of a definitive CAS number and

associated data, this informational gap highlights an area ripe for new scientific inquiry. The

synthesis and characterization of this compound would be a noteworthy endeavor, expanding

the known chemical space and potentially uncovering a molecule with valuable biological

properties. In the interim, focusing on closely related and better-defined isomers, such as 3-

Methoxybenzo[d]isoxazole, offers a pragmatic approach for advancing research in this

chemical class.

To cite this document: BenchChem. [The Enigmatic 4-Methoxybenzo[d]isoxazole: A Search
for Definitive Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15058450#4-methoxybenzo-d-isoxazole-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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